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Compound of Interest

Compound Name: Endothall

Cat. No.: B15576011

The Synthesis of Endothall: A Technical Guide

An In-depth Examination of the Chemical Pathways and Precursors for the Production of 7-
Oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid

This technical guide provides a comprehensive overview of the chemical synthesis of
Endothall, a widely used herbicide and algaecide. The document is intended for researchers,
scientists, and professionals in the fields of drug development and chemical manufacturing. It
details the core chemical reactions, precursors, experimental protocols, and quantitative data
pertinent to the synthesis of this compound.

Introduction

Endothall, chemically known as 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid, is a selective
contact herbicide first recognized for its herbicidal properties in the 1950s. Its synthesis is a
two-step process commencing with a Diels-Alder reaction, followed by a reduction of the
resulting adduct. This guide will elaborate on the chemical precursors, reaction mechanisms,
and methodologies for each of these critical steps.

Chemical Precursors

The primary chemical precursors for the synthesis of Endothall are furan and maleic
anhydride. A summary of their relevant properties is provided in the table below.
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Property Furan Maleic Anhydride
Chemical Formula C4H40O C4H20s3

Molar Mass 68.07 g/mol 98.06 g/mol

Appearance Colorless, volatile liquid Colorless crystalline solid
Boiling Point 31.3°C 202 °C

Melting Point -85.6 °C 52.8 °C

Density 0.936 g/mL 1.48 g/cm3

Solubility in Water Slightly soluble Hydrolyzes to maleic acid

Synthesis Pathway
The synthesis of Endothall is achieved through a two-step process:
o Diels-Alder Cycloaddition: Furan acts as a diene and reacts with maleic anhydride, a

dienophile, to form the intermediate, 7-oxabicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic
anhydride. This [4+2] cycloaddition is a classic example of a pericyclic reaction.

e Reduction: The carbon-carbon double bond in the bicyclic intermediate is then reduced to a
single bond to yield the final product, Endothall.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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